Cas no 1806729-12-3 (5-Fluoro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-methanol)

• Product Name: 5-Fluoro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-methanol
• CAS No: 1806729-12-3
• MF: C₈H₄F₇NO₂
• MW: 279.111686706543
• CID: 4830798
• Update Time: 2025-10-29

5-Fluoro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-methanol

• Inchi： 1S/C8H4F7NO2/c9-3-1-16-4(2-17)6(18-8(13,14)15)5(3)7(10,11)12/h1,17H,2H2
• InChI Key： JLIVPXQFTVWSAA-UHFFFAOYSA-N
• SMILES： FC1=CN=C(CO)C(=C1C(F)(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 280
• XLogP3: 2.2
• Topological Polar Surface Area: 42.4

Additional information on 5-Fluoro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-methanol

5-Fluoro-3-(Trifluoromethoxy)-4-(Trifluoromethyl)Pyridine-2-Methanol: A Comprehensive Overview

The compound with CAS No. 1806729-12-3, known as 5-fluoro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-methanol, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and agrochemistry. This compound is characterized by its unique pyridine ring structure, which is substituted with a trifluoromethoxy group at position 3, a trifluoromethyl group at position 4, and a fluoro group at position 5. The hydroxymethyl group at position 2 further enhances its functional versatility.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel agrochemicals. Its structure suggests strong electronic effects due to the presence of multiple fluorine atoms, which are known to enhance both lipophilicity and metabolic stability. These properties make it an attractive candidate for designing herbicides or fungicides with improved efficacy and reduced environmental impact.

In the realm of medicinal chemistry, the compound has been explored for its potential as a kinase inhibitor. The trifluoromethyl and trifluoromethoxy groups are known to act as electron-withdrawing groups, which can modulate the electronic environment of the pyridine ring. This modulation is crucial for binding to specific protein targets, such as kinases, which are often implicated in various disease states including cancer.

Moreover, the hydroxymethyl group at position 2 introduces additional hydrogen bonding capabilities, which can enhance bioavailability and pharmacokinetic properties. This feature has been leveraged in recent drug design efforts to improve the absorption and distribution profiles of lead compounds.

From a synthetic standpoint, the construction of this compound involves a series of carefully designed reactions. The synthesis typically begins with the preparation of a pyridine derivative, followed by sequential introduction of substituents at specific positions. The use of advanced coupling reactions and fluorination techniques ensures high yields and excellent regioselectivity.

Recent advancements in computational chemistry have also played a pivotal role in understanding the properties of this compound. Molecular modeling studies have provided insights into its conformational flexibility, solubility profiles, and interactions with biological targets. These insights are invaluable for guiding further optimization efforts aimed at enhancing its therapeutic potential.

In conclusion, CAS No. 1806729-12-3 represents a promising molecule with diverse applications across multiple disciplines. Its unique structural features and favorable chemical properties make it an ideal candidate for further exploration in both agrochemical and pharmaceutical research. As ongoing studies continue to uncover new dimensions of its utility, this compound is poised to make significant contributions to the development of next-generation chemical entities.